![molecular formula C11H10N2O4S B256527 2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate](/img/structure/B256527.png)
2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate
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Overview
Description
2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate, also known as NPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NPEA is a versatile compound that can be synthesized using different methods, and its structure allows for modifications that can enhance its properties.
Mechanism of Action
The mechanism of action of 2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate is not well understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory and anticancer properties. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer.
Advantages and Limitations for Lab Experiments
2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate has various advantages and limitations for lab experiments. One advantage is its versatility, as it can be synthesized using different methods and modified to enhance its properties. Another advantage is its potential applications in various fields, including organic synthesis, material science, and pharmacology. However, one limitation is its toxicity, as it has been shown to be toxic to certain cell lines at high concentrations.
Future Directions
There are various future directions for 2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate research, including the synthesis of modified derivatives with enhanced properties, the investigation of its mechanism of action, and the development of new applications in various fields. One potential future direction is the synthesis of this compound derivatives with improved solubility and bioavailability for pharmacological applications. Another potential future direction is the investigation of the potential of this compound as a photosensitizer for photodynamic therapy in cancer treatment.
Conclusion:
In conclusion, this compound is a versatile compound that has potential applications in various fields. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. This compound research has the potential to lead to the development of new compounds and applications that can benefit society in various ways.
Synthesis Methods
2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate can be synthesized using different methods, including the reaction between 2-nitrophenylsulfanylacetic acid and cyanogen bromide, or the reaction between 2-nitrophenylsulfanylacetic acid and acrylonitrile. The latter method is preferred due to its simplicity and high yield. The reaction involves the addition of acrylonitrile to 2-nitrophenylsulfanylacetic acid in the presence of a catalyst such as triethylamine. The resulting product is then treated with sodium hydroxide to form this compound.
Scientific Research Applications
2-Cyanoethyl ({2-nitrophenyl}sulfanyl)acetate has been studied for its potential applications in various fields, including organic synthesis, material science, and pharmacology. In organic synthesis, this compound can be used as a building block for the synthesis of other compounds. It can also be used as a ligand for metal catalysts in various reactions. In material science, this compound can be used as a precursor for the synthesis of metal sulfide nanoparticles. In pharmacology, this compound has been studied for its potential as an anti-inflammatory and anticancer agent.
properties
Molecular Formula |
C11H10N2O4S |
---|---|
Molecular Weight |
266.28 g/mol |
IUPAC Name |
2-cyanoethyl 2-(2-nitrophenyl)sulfanylacetate |
InChI |
InChI=1S/C11H10N2O4S/c12-6-3-7-17-11(14)8-18-10-5-2-1-4-9(10)13(15)16/h1-2,4-5H,3,7-8H2 |
InChI Key |
GLMXEUUZXPUZDI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])SCC(=O)OCCC#N |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])SCC(=O)OCCC#N |
Origin of Product |
United States |
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